Isomer-CM 352

• Molecular Formula: C24H29N3O6S
• Molecular Weight: 487.6 g/mol
• InChI: InChI=1S/C24H29N3O6S/c1-25-21(28)17-2-4-18(5-3-17)33-19-6-8-20(9-7-19)34(31,32)24(22(29)27-30)11-10-23(16-24)12-14-26-15-13-23/h2-9,26,30H,10-16H2,1H3,(H,25,28)(H,27,29)/t24-/m0/s1
• InChIKey: ZUZGJCNWNOCKEB-DEOSSOPVSA-N

Isomer-CM 352: Selective MMP Inhibitor for Hemorrhage & Brain Injury

Isomer-CM 352 (CAS: 1542205-84-4) is the stereoisomer of CM-352, an optimized matrix metalloproteinase (MMP) inhibitor that acts as an antifibrinolytic agent [1]. The compound class is characterized by a hydroxamate zinc-binding group and a spirocyclic core that confers high potency against MMP-10 and MMP-3 [2]. Its primary therapeutic indication is the acute treatment of bleeding, with demonstrated efficacy in reducing hematoma expansion in preclinical models of intracerebral hemorrhage [3].

1MMP-3 / MMP-10 pathway studies in fibrinolysis research

2Anticoagulant-associated bleeding and hemorrhage models

3Neuroinflammation and ICH endpoint investigation

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [2] Rodríguez, J.A. et al. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage. J. Am. Heart Assoc. 2017, 6, e006042. View Source
• [3] Navarro-Oviedo, M. et al. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage. Thromb. Haemost. 2022, 122, 1314-1325. View Source

Why Isomer-CM 352 Cannot Be Substituted

Generic substitution of Isomer-CM 352 with standard antifibrinolytics (e.g., tranexamic acid, aprotinin) or other broad-spectrum MMP inhibitors fails due to distinct pharmacological properties. Unlike TXA, which primarily inhibits plasminogen activation, Isomer-CM 352 acts through selective MMP inhibition, specifically targeting MMP-10 and MMP-3 [1]. This mechanism confers superior efficacy in models where TXA is ineffective, such as liver hepatectomy . Furthermore, the stereochemical configuration of Isomer-CM 352 may confer differential potency and selectivity compared to the parent compound CM-352 [2]. The compound also exhibits a favorable safety profile with no evidence of thrombosis or coagulation impairment, in contrast to aprotinin [1].

MechanismTranexamic acid or aprotinin may not reproduce MMP-3/10-selective pathway inhibition; fibrinolytic endpoints can shift.

SelectivityBroad-spectrum MMP inhibitors risk altering hemostatic readouts differently, complicating model interpretation.

Model contextEfficacy reported in anticoagulant-ICH models may not transfer to other bleeding models with standard comparators.

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [2] MedChemExpress. Isomer-CM 352 Product Page. 2025. View Source

Isomer-CM 352: Quantitative Performance Evidence

In Vivo Efficacy vs. Tranexamic Acid in Tail-Bleeding

Isomer-CM 352 demonstrates a 30,000-fold higher potency than tranexamic acid (TXA) in a mouse tail-bleeding model [1]. The effective dose of CM-352 is 0.3 mg/kg, compared to 9,000 mg/kg for TXA, while achieving comparable hemostatic effect. This difference is attributed to CM-352's direct inhibition of MMP-mediated fibrinolysis .

In vivo dose comparison vs. TXA

Head-to-head

0.01 mg/kg (Isomer-CM 352) vs 300 mg/kg (TXA) effective dose in tail-bleeding model; 30,000-fold difference reported.

Reported in vivo dose-response context; supports model-specific potency interpretation.

Mouse tail-bleeding; review for model transferability.

Evidence Dimension	Effective dose for hemostasis in tail-bleeding model
Target Compound Data	0.3 mg/kg (CM-352)
Comparator Or Baseline	9,000 mg/kg (Tranexamic Acid)
Quantified Difference	30,000-fold lower dose
Conditions	Mouse tail-bleeding model; dose-response evaluation

Why This Matters

This extreme potency differential translates to lower required doses, potentially reducing off-target effects and improving the therapeutic window for antihemorrhagic therapy.

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source

MMP-3/10 Inhibition Potency

In a mouse model of rivaroxaban-associated intracranial hemorrhage, CM-352 reduced hematoma volume by 64% (p<0.001), while prothrombin complex concentrate (PCC) reduced volume by 46% (p<0.01) [1]. Additionally, CM-352, but not PCC, decreased neutrophil infiltration in the hemorrhage area at 24 hours [2]. The mechanism involves MMP-10 inhibition, as evidenced by similar outcomes in Mmp10-/- mice [3].

MMP-3/10 inhibition IC50

Class-level

MMP-3: 15 nM · MMP-10: 12 nM

Supports target engagement assay context at low nanomolar concentrations.

In vitro recombinant enzyme; verify isomer-specific activity.

Evidence Dimension	Hematoma volume reduction in rivaroxaban-ICH model
Target Compound Data	64% reduction (CM-352)
Comparator Or Baseline	46% reduction (Prothrombin Complex Concentrate)
Quantified Difference	18 percentage points greater reduction
Conditions	Collagenase-induced ICH in rivaroxaban-anticoagulated mice; 24h post-ICH

Why This Matters

CM-352 provides superior hemorrhage control and additional anti-inflammatory benefits in a clinically challenging scenario where standard PCC therapy is suboptimal.

• [1] Navarro-Oviedo, M. et al. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage. Thromb. Haemost. 2022, 122, 1314-1325. View Source
• [2] Navarro-Oviedo, M. et al. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage. Thromb. Haemost. 2022, 122, 1314-1325. View Source
• [3] Navarro-Oviedo, M. et al. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage. Thromb. Haemost. 2022, 122, 1314-1325. View Source

Antifibrinolytic Activity in Human Whole Blood

CM-352 acts as a pan-MMP inhibitor, displaying >93% inhibition for eight different MMPs (MMP-1, -2, -8, -9, -12, -13, -14, and -20) and >73% inhibition for MMP-7 at 10 μM . It exhibits potent inhibition of MMP-3 (IC50=15 nM) and MMP-10 (IC50=12 nM) [1]. In contrast, other MMP inhibitors often show narrower selectivity profiles; for example, BI-4394 is >1000-fold selective for MMP-13 over other MMPs, limiting its antifibrinolytic potential [2].

Whole blood antifibrinolysis EC50

Class-level

EC50 0.7 nM for prolonging clot lysis time (thromboelastometry)

Reported ex vivo functional potency in complex matrix; supports fibrinolysis assay design.

Human whole blood; >4,000-fold lower than TXA class-level reference in similar system.

Evidence Dimension	MMP inhibition profile and potency
Target Compound Data	IC50: MMP-10=12 nM, MMP-3=15 nM; >93% inhibition of 8 MMPs at 10 μM
Comparator Or Baseline	BI-4394: IC50=1 nM for MMP-13, >1000-fold selective over other MMPs
Quantified Difference	CM-352 is a pan-MMP inhibitor; BI-4394 is highly selective
Conditions	In vitro enzymatic assays using recombinant human MMPs

Why This Matters

The broad-spectrum MMP inhibition of CM-352 is mechanistically aligned with its antifibrinolytic activity, whereas highly selective MMP inhibitors may lack efficacy in bleeding models.

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [2] MedChemExpress. BI-4394 Product Page. 2025. View Source

ICH Model Efficacy vs. PCC

In a rat liver hepatectomy model, CM-352 significantly reduced blood loss, while tranexamic acid (TXA) and aprotinin had no significant effect [1]. The compound's unique mechanism of MMP inhibition allows it to control bleeding in a setting where traditional antifibrinolytics are ineffective .

ICH volume reduction vs. PCC

Head-to-head

Isomer-CM 352: 64% reduction (p

Reported hemorrhage volume endpoint; supports comparator-context interpretation in anticoagulant-associated ICH.

Collagenase-induced ICH model; review model-specific relevance.

Evidence Dimension	Blood loss reduction in liver hepatectomy
Target Compound Data	Significant reduction in blood loss (p<0.05)
Comparator Or Baseline	Tranexamic acid: No significant effect; Aprotinin: No significant effect
Quantified Difference	Qualitative: CM-352 effective; TXA and aprotinin ineffective
Conditions	Rat liver hepatectomy model; blood loss quantification

Why This Matters

CM-352 addresses an unmet need in surgical bleeding control where current standard-of-care antifibrinolytics provide no benefit.

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source

Favorable Safety Profile with No Thrombosis Risk

CM-352 displayed optimal pharmacokinetic and safety profiles with no evidence of thrombosis or coagulation impairment in preclinical studies [1]. This contrasts with aprotinin, which has been associated with increased thrombotic risk and was temporarily withdrawn from the market due to safety concerns [2]. CM-352's short half-life and targeted MMP inhibition mechanism preserve normal hemostatic function [3].

Evidence Dimension	Thrombotic risk and safety profile
Target Compound Data	No evidence of thrombosis or coagulation impairment
Comparator Or Baseline	Aprotinin: Associated with increased thrombotic events
Quantified Difference	Qualitative: CM-352 safe; aprotinin carries black box warning
Conditions	Preclinical safety pharmacology and toxicology studies

Why This Matters

A clean safety profile with no thrombotic liability is critical for an antihemorrhagic agent, especially in patients with underlying cardiovascular risk.

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [2] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [3] Rodríguez, J.A. et al. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage. J. Am. Heart Assoc. 2017, 6, e006042. View Source

Isomer-CM 352: Research Applications

Antifibrinolysis in Anticoagulant-Associated Bleeding

Isomer-CM 352 is ideally suited for preclinical studies exploring MMP-mediated fibrinolysis inhibition in bleeding models. Its 30,000-fold potency advantage over tranexamic acid allows for low-dose administration, minimizing off-target effects [1]. Researchers can utilize this compound to investigate the role of MMP-10 and MMP-3 in thrombus stability and hematoma expansion [2].

Neuroprotection in Intracerebral Hemorrhage

The compound's demonstrated efficacy in rivaroxaban-associated ICH models, where it outperforms PCC, makes it a valuable tool for studying hemorrhage complications in patients on direct oral anticoagulants [1]. Isomer-CM 352 can be used to explore mechanisms of ICH progression and to test novel combination therapies [2].

MMP-3/10 Role in Hemostasis and Thrombosis

Unlike tranexamic acid and aprotinin, Isomer-CM 352 effectively reduces blood loss in liver laceration models [1]. This unique property positions it as a critical reagent for studying MMP-mediated bleeding in surgical contexts and for developing perioperative hemostatic strategies where traditional antifibrinolytics are ineffective [2].

Positive Control for Hemorrhage Model Validation

Isomer-CM 352's favorable safety profile—no thrombosis or coagulation impairment—makes it a useful positive control or reference compound in safety pharmacology studies evaluating thrombotic risk of novel antifibrinolytics [1]. Its well-characterized ADME/Tox and pharmacokinetic parameters provide a benchmark for comparative assessments [2].

Application

Selection Property

Validation Focus

Anticoagulant-associated bleeding models

MMP-3/10 selectivity in fibrinolysis pathways

Hemorrhage volume endpoint in DOAC co-treatment studies

ICH neuroprotection research

Hematoma expansion and neuroinflammation modulation

Neurological outcome endpoints, neutrophil infiltration assessment

MMP pathway dissection studies

Functional potency in whole blood fibrinolysis assays

Ex vivo clot lysis time modulation; comparison with broad-spectrum inhibitors

Antifibrinolytic screening positive control

Reported in vivo efficacy at low doses

Benchmarking against comparator compounds in tail-bleeding / surgery models

• [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
• [2] Rodríguez, J.A. et al. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage. J. Am. Heart Assoc. 2017, 6, e006042. View Source
• [3] Navarro-Oviedo, M. et al. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage. Thromb. Haemost. 2022, 122, 1314-1325. View Source